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Compound of Interest

Compound Name: 2,2-dimethylbutane

Cat. No.: B166423

Technical Support Center: 2,2-Dimethylbutane

Welcome to the technical support center for 2,2-dimethylbutane. This resource is designed to
provide researchers, scientists, and drug development professionals with essential information
for the safe handling and storage of this highly flammable compound.

Frequently Asked Questions (FAQSs)
Q1: What is 2,2-dimethylbutane and what are its primary hazards?

Al: 2,2-Dimethylbutane, also known as neohexane, is a highly flammable liquid and vapor.[1]
[2] Its primary hazards include a high risk of fire or explosion, skin irritation, and the potential to
cause drowsiness or dizziness.[2][3] It is also harmful if swallowed, with a risk of causing lung
damage by aspiration.[2][3][4]

Q2: What are the key physical and chemical properties of 2,2-dimethylbutane?

A2: 2,2-Dimethylbutane is a colorless liquid with a mild, gasoline-like odor.[5][6] It is less
dense than water and is insoluble in water.[5][6] Key quantitative properties are summarized in
the table below.

Q3: What are the recommended storage conditions for 2,2-dimethylbutane?

A3: Store 2,2-dimethylbutane in a tightly closed container in a cool, dry, and well-ventilated
area designated as a flammables area.[1][7] Keep it away from heat, sparks, open flames, and
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other sources of ignition.[1][4][7] Ensure the storage area has explosion-proof ventilation.[1]

Q4: What personal protective equipment (PPE) is required when handling 2,2-
dimethylbutane?

A4: When handling 2,2-dimethylbutane, it is essential to wear appropriate personal protective
equipment. This includes chemical splash goggles, protective gloves, and appropriate
protective clothing to prevent skin exposure.[1] In areas with inadequate ventilation, a
NIOSH/MSHA approved respirator may be necessary.[1]

Troubleshooting Guides
Scenario 1: Accidental Spill

Q: I've spilled a small amount of 2,2-dimethylbutane in the lab. What should | do?

A: For a minor spill, follow these steps:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.

[8][°]

o Eliminate Ignition Sources: Remove all sources of ignition, such as open flames, sparks, and
hot surfaces.[1][7]

e Ventilate: Ensure the area is well-ventilated to disperse vapors.[1]

o Wear PPE: Before cleaning, don the appropriate personal protective equipment, including
chemical-resistant gloves, splash goggles, and a lab coat.[1]

e Contain and Absorb: Use an inert absorbent material like vermiculite, sand, or earth to
contain and absorb the spill.[1][7] Do not use combustible materials.

o Collect Waste: Use non-sparking tools to collect the absorbed material and place it in a
suitable, labeled container for hazardous waste disposal.[1][4][7]

o Decontaminate: Clean the spill area with a detergent and water.[8]
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» Dispose of Waste: Dispose of the contaminated materials as hazardous waste in accordance

with local, state, and federal regulations.

Scenario 2: Skin or Eye Contact

Q: What is the first aid procedure for skin or eye contact with 2,2-dimethylbutane?

A: Immediate action is crucial:

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

o Skin Contact: Remove any contaminated clothing. Flush the affected skin with plenty of soap
and water for at least 15 minutes.[1] If skin irritation persists, seek medical attention.[7]

Scenario 3: Inhalation Exposure

Q: What should | do if I've inhaled 2,2-dimethylbutane vapors and feel dizzy?
A: Follow these steps:
e Move to Fresh Air: Immediately move to an area with fresh air.[1]

o Seek Medical Attention: If you experience breathing difficulties, dizziness, or other
symptoms, seek immediate medical attention.[1] If breathing has stopped, administer

artificial respiration.[1]

Quantitative Data Summary
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Property Value

Flash Point -48 °C (-54.4 °F)[1]
Boiling Point 49.7 - 50.0 °C[5]
Autoignition Temperature 405 °C (761 °F)[1]
Lower Explosion Limit 1.2% by volume[1][7]
Upper Explosion Limit 7.0% by volume[1][7]
Vapor Pressure 319 mm Hg at 25 °C[1]
Specific Gravity 0.649 g/cm?3 at 20 °C[1]

Experimental Protocols

While specific experimental protocols will vary depending on the research, any procedure
involving 2,2-dimethylbutane must incorporate the following safety measures:

» Risk Assessment: Conduct a thorough risk assessment before beginning any experiment.

o Ventilation: All work with 2,2-dimethylbutane should be performed in a well-ventilated area,

preferably within a chemical fume hood.[1]

e Grounding and Bonding: To prevent static discharge, which can ignite flammable vapors,
ensure that all containers and equipment are properly grounded and bonded when
transferring the substance.[1][7]

e Use of Non-Sparking Tools: Employ non-sparking tools to avoid creating ignition sources.[4]

[7]

o Emergency Preparedness: Ensure that an appropriate fire extinguisher (e.g., dry chemical,
carbon dioxide, or foam), safety shower, and eyewash station are readily accessible.[1]

Visualizations
Safe Handling Workflow for 2,2-Dimethylbutane

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://pim-resources.coleparmer.com/sds/83640.pdf
https://grokipedia.com/page/2,2-Dimethylbutane
https://pim-resources.coleparmer.com/sds/83640.pdf
https://pim-resources.coleparmer.com/sds/83640.pdf
https://www.fishersci.com/store/msds?partNumber=AC116090025&productDescription=2+2-DIMETHYLBUTANE+98%25+2.5LT2&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/83640.pdf
https://www.fishersci.com/store/msds?partNumber=AC116090025&productDescription=2+2-DIMETHYLBUTANE+98%25+2.5LT2&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/83640.pdf
https://pim-resources.coleparmer.com/sds/83640.pdf
https://www.benchchem.com/product/b166423?utm_src=pdf-body
https://www.benchchem.com/product/b166423?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/83640.pdf
https://pim-resources.coleparmer.com/sds/83640.pdf
https://www.fishersci.com/store/msds?partNumber=AC116090025&productDescription=2+2-DIMETHYLBUTANE+98%25+2.5LT2&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-238230.pdf
https://www.fishersci.com/store/msds?partNumber=AC116090025&productDescription=2+2-DIMETHYLBUTANE+98%25+2.5LT2&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/83640.pdf
https://www.benchchem.com/product/b166423?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Troubleshooting & Optimization

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2,2-dimethylbutane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166423?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

